Cas no 900009-07-6 (N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(2-methylphenoxy)acetamide)

• Product Name: N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(2-methylphenoxy)acetamide
• CAS No: 900009-07-6
• MF: C₂₂H₂₁N₅O₃
• MW: 403.433844327927
• CID: 5493888
• PubChem ID: 18586756
• Update Time: 2025-07-16

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(o-tolyloxy)acetamide
• N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-(2-methylphenoxy)acetamide
• F2823-0895
• AKOS024470683
• N-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-2-(2-methylphenoxy)acetamide
• 900009-07-6
• N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(2-methylphenoxy)acetamide

• Inchi： 1S/C22H21N5O3/c1-14-8-9-17(10-16(14)3)27-21-18(11-24-27)22(29)26(13-23-21)25-20(28)12-30-19-7-5-4-6-15(19)2/h4-11,13H,12H2,1-3H3,(H,25,28)
• InChI Key： KNWZTLXVAQBRHO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CC(NN1C=NC2=C(C=NN2C2=CC=C(C)C(C)=C2)C1=O)=O

Computed Properties

• Exact Mass: 403.16443955g/mol
• Monoisotopic Mass: 403.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88.8Ų

Additional information on N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(2-methylphenoxy)acetamide

Recent Advances in the Study of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(2-methylphenoxy)acetamide (CAS: 900009-07-6)

The compound N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(2-methylphenoxy)acetamide (CAS: 900009-07-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The structural uniqueness of this molecule, characterized by the pyrazolo[3,4-d]pyrimidine core and the phenoxyacetamide side chain, contributes to its high selectivity and binding affinity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise interactions between the compound and its biological targets.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of oncology. For instance, preclinical trials have shown that the compound effectively inhibits tumor growth in xenograft models by disrupting key signaling pathways involved in cell proliferation and survival. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been optimized through systematic structural modifications, enhancing its potential as a drug candidate.

Despite these advancements, challenges remain, such as addressing potential off-target effects and improving the compound's solubility for better formulation. Ongoing research is exploring novel derivatives and delivery systems to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(2-methylphenoxy)acetamide represents a promising scaffold for the development of next-generation therapeutics. Continued investigation into its pharmacological properties and therapeutic potential will be crucial for advancing its clinical utility.